Cas no 74602-32-7 (5,7-Dodecadiyn-1,12-diol)

• Product Name: 5,7-Dodecadiyn-1,12-diol
• CAS No: 74602-32-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 90640
• PubChem ID: 560878
• Update Time: 2025-07-20

5,7-Dodecadiyn-1,12-diol Chemical and Physical Properties

Names and Identifiers

• 5,7-Dodecadiyn-1,12-diol
• 5,7-Dodecadiyne-1,12-diol
• dodeca-5,7-diyne-1,12-diol
• 5,7-Dodecadiyne-1,12-diol #
• DTXSID40225578
• FT-0619854
• SCHEMBL302841
• CS-0455430
• AKOS006223162
• 74602-32-7
• MFCD00078343

• MDL： MFCD00078343
• Inchi： 1S/C12H18O2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h13-14H,5-12H2
• InChI Key： SEWYHOMCDKWYEF-UHFFFAOYSA-N
• SMILES： OCCCCC#CC#CCCCCO
• BRN： 1757614

Computed Properties

• Exact Mass: 194.13100
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Cream or yellow powder
• Density: 1.032
• Melting Point: 49.5 °C
• Boiling Point: 371.8°C at 760 mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.514
• PSA: 40.46000
• LogP: 1.31840
• Solubility: Not determined

5,7-Dodecadiyn-1,12-diol Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 5,7-Dodecadiyn-1,12-diol

Exploring the Unique Properties and Applications of 5,7-Dodecadiyn-1,12-diol (CAS No. 74602-32-7)

In the realm of organic chemistry, 5,7-Dodecadiyn-1,12-diol (CAS No. 74602-32-7) stands out as a fascinating compound with a unique molecular structure. This diol features two hydroxyl groups at the terminal positions of a 12-carbon chain, interspersed with two conjugated diyne moieties at the 5th and 7th positions. The presence of these acetylenic bonds imparts distinctive chemical properties, making it a subject of interest in materials science and pharmaceutical research. Researchers are particularly intrigued by its potential as a molecular building block for advanced polymers and bioactive compounds.

The synthesis of 5,7-Dodecadiyn-1,12-diol often involves Pd-catalyzed coupling reactions or alkyne metathesis, techniques that have gained traction in green chemistry discussions. With growing emphasis on sustainable synthesis, this compound’s production aligns with the demand for eco-friendly methodologies. Its rigid backbone and hydrogen-bonding capacity also make it a candidate for supramolecular assemblies, a hot topic in nanotechnology forums. Users searching for "diyne derivatives applications" or "long-chain diols in material science" will find this compound highly relevant.

Beyond its structural novelty, 5,7-Dodecadiyn-1,12-diol has garnered attention in biomedical research. Preliminary studies suggest its derivatives could play a role in drug delivery systems due to their ability to form self-assembled nanostructures. This ties into trending searches like "smart materials for healthcare" and "organic compounds in nanomedicine." Additionally, its photopolymerization potential is being explored for 3D printing resins, addressing the booming interest in "advanced polymer precursors."

From an industrial perspective, the compound’s thermal stability and crosslinking efficiency are prized in coatings and adhesives. Manufacturers looking for "high-performance diol additives" or "specialty chemicals for coatings" often investigate 5,7-Dodecadiyn-1,12-diol. Its compatibility with click chemistry further expands its utility, resonating with queries about "versatile chemical linkers." As research progresses, this compound may unlock breakthroughs in renewable materials and next-generation electronics.

In summary, 5,7-Dodecadiyn-1,12-diol (CAS No. 74602-32-7) exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications—from nanostructured materials to biocompatible polymers—reflect the compound’s adaptability to modern scientific challenges. For those exploring "functionalized diynes" or "emerging diol-based compounds," this molecule offers a compelling case study in molecular design and utility.